Cas no 95332-88-0 (Naphthalene, 1-methyl-4-(methylthio)-)

• Product Name: Naphthalene, 1-methyl-4-(methylthio)-
• CAS No: 95332-88-0
• MF: C₁₂H₁₂S
• MW: 188.288681983948
• CID: 751884
• PubChem ID: 59596773
• Update Time: 2025-04-19

Naphthalene, 1-methyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-methyl-4-(methylthio)-
• 1-methyl-4-methylsulfanylnaphthalene
• DTXSID00732470
• C12H12S
• 1-Methyl-4-(methylsulfanyl)naphthalene
• SCHEMBL9914233
• 95332-88-0

• Inchi： 1S/C12H12S/c1-9-7-8-12(13-2)11-6-4-3-5-10(9)11/h3-8H,1-2H3
• InChI Key： PKYYEBIXSORDNK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 188.06597156g/mol
• Monoisotopic Mass: 188.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų